1'-((2,6-difluorophenyl)sulfonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one

• IUPAC Name: 1'-(2,6-difluorophenyl)sulfonylspiro[2-benzofuran-3,4'-piperidine]-1-one
• InChI: InChI=1S/C18H15F2NO4S/c19-14-6-3-7-15(20)16(14)26(23,24)21-10-8-18(9-11-21)13-5-2-1-4-12(13)17(22)25-18/h1-7H,8-11H2
• InChI Key: ZNERAMPCQYOXLX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C3=CC=CC=C3C(=O)O2)S(=O)(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C18H15F2NO4S
• Molecular Weight: 379.4 g/mol
• CAS No.: 1797280-68-2

Description

1'-((2,6-difluorophenyl)sulfonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one is a useful research compound. Its molecular formula is C18H15F2NO4S and its molecular weight is 379.38. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Sigma Ligand Affinity and Selectivity

Spiro[isobenzofuran-1(3H),4'-piperidines] and related derivatives have been synthesized and evaluated for their affinity and selectivity as sigma ligands. The structure-activity relationship reveals that the N-substituent plays a crucial role in determining both the affinity and selectivity for sigma 1 and sigma 2 binding sites. Specific substituents and modifications to the isobenzofuran moiety significantly affect these properties, demonstrating the compound's potential application in developing selective sigma receptor ligands (Moltzen, Perregaard, & Meier, 1995).

Synthesis and Analytical Applications

The synthesis of fluorine-substituted spirosteroidalthiazolidin-4-one derivatives of sulfa drugs has shown promise for analytical applications. These compounds exhibit good antimicrobial activities and have been used in voltammetric studies and for the removal/separation of bismuth(III) from water, highlighting their potential in environmental and analytical chemistry (Makki, Alfooty, Abdel-Rahman, & El-Shahawi, 2016).

Diuretic and Antihypertensive Properties

Research on N-sulfur derivatives of 3-phenylspiro[isobenzofuran-1(3H),4'-piperidine] has identified compounds with marked diuretic and antihypertensive activity in rats, suggesting potential therapeutic applications in managing hypertension and fluid retention (Klioze & Novick, 1978).

Potential Central Nervous System Agents

The compound has been explored for its potential as a central nervous system agent. Specifically, the synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] aimed to develop new antidepressants and central nervous system active drugs, demonstrating significant inhibition of tetrabenazine-induced ptosis, an indication of potential antidepressant activity (Bauer, Duffy, Hoffman, Klioze, Kosley, Mcfadden, Martin, & Ong, 1976).

Mechanism of Action

Target of Action

The primary target of 1’-((2,6-difluorophenyl)sulfonyl)-3H-spiro[isobenzofuran-1,4’-piperidin]-3-one is Pyruvate kinase PKM . Pyruvate kinase is an enzyme involved in glycolysis, which is a crucial metabolic pathway for cellular respiration.

Biochemical Pathways

The compound’s interaction with Pyruvate kinase PKM suggests that it may affect the glycolytic pathway . This pathway is responsible for the conversion of glucose into pyruvate, with the concurrent production of ATP, which provides energy for the cell.

Biochemical Analysis

Biochemical Properties

The compound interacts with various enzymes, proteins, and other biomolecules. For instance, it has been found to interact with the enzyme Pyruvate kinase PKM .

Cellular Effects

It is believed to influence cell function, including potential impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound is complex and involves several steps. It is thought to exert its effects at the molecular level, including potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Preliminary studies suggest that it may have long-term effects on cellular function in both in vitro and in vivo studies .

Metabolic Pathways

It is believed to interact with various enzymes and cofactors, and may have effects on metabolic flux or metabolite levels .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are complex processes that involve various transporters and binding proteins .

Subcellular Localization

It is believed that specific targeting signals or post-translational modifications may direct it to specific compartments or organelles .